Cas no 2680730-80-5 (4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid
• CAS No: 2680730-80-5
• MF: C₁₅H₁₈N₄O₄
• MW: 318.327823162079
• CID: 5633387
• PubChem ID: 165939777
• Update Time: 2025-10-31

4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680730-80-5
• EN300-28293572
• 4-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid
• 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid

• Inchi： 1S/C15H18N4O4/c1-15(2,3)23-14(22)19(10-7-17-18(4)9-10)12-5-6-16-8-11(12)13(20)21/h5-9H,1-4H3,(H,20,21)
• InChI Key： LVODKWZYZFYWPT-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CN=CC=1C(=O)O)C1C=NN(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.13280507g/mol
• Monoisotopic Mass: 318.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.6Ų

Additional information on 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid

4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid: A Comprehensive Overview

4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid (CAS No. 2680730-80-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to as TBMPA-Pyridine Carboxylic Acid, has garnered attention due to its unique structural features and potential applications in drug development and medicinal chemistry.

The molecular structure of 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid is characterized by a pyridine ring substituted with a tert-butoxycarbonyl (Boc) protected amino group and a 1-methylpyrazole moiety. The presence of these functional groups imparts specific chemical properties that make this compound a valuable starting material for the synthesis of more complex molecules.

In recent years, the study of pyridine derivatives has been a focal point in the development of new therapeutic agents. Pyridine-based compounds are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The tert-butoxycarbonyl (Boc) group in 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid serves as a protective group for the amino functionality, allowing for selective reactions and subsequent deprotection to generate active compounds.

The 1-methylpyrazole moiety is another key feature of this compound. Pyrazoles are heterocyclic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects. The combination of the pyridine ring and the 1-methylpyrazole moiety in 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid suggests that this compound could have significant therapeutic potential.

The carboxylic acid group in the structure provides additional reactivity and functional versatility. Carboxylic acids are commonly used in organic synthesis for the formation of esters, amides, and other derivatives. This makes 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid an attractive starting material for the synthesis of various bioactive molecules.

In the context of drug discovery, the ability to modify and functionalize compounds is crucial for optimizing their pharmacological properties. The tert-butoxycarbonyl (Boc) group can be selectively removed under mild conditions, allowing for the introduction of other functional groups or modifications to the amino moiety. This flexibility is particularly important in lead optimization processes where small changes in molecular structure can significantly impact biological activity.

The synthesis of 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid typically involves multi-step reactions that include the formation of the Boc protected amino group and the coupling with the 1-methylpyrazole moiety. Recent advancements in synthetic methodologies have made these processes more efficient and scalable, facilitating the production of this compound on both laboratory and industrial scales.

In addition to its potential as a drug candidate, 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid has also been explored for its use as a ligand in metal coordination chemistry. Pyridine derivatives are known to form stable complexes with various metal ions, which can be utilized in catalytic processes or as precursors for metal-based materials.

The biological evaluation of compounds derived from 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid has shown promising results. Studies have demonstrated that these derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, some derivatives have shown selective cytotoxicity against cancer cells, making them potential candidates for further development as anti-cancer agents.

In conclusion, 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-4-yl)amino}pyridine-3-carboxylic acid (CAS No. 2680730-80-5) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and functional groups make it a valuable starting material for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern medicinal chemistry.